Cas no 260-35-5 (Benzo[g]phthalazine)
Benzo[g]phthalazine structure
Product Name:Benzo[g]phthalazine
CAS No:260-35-5
MF:C12H8N2
MW:180.205322265625
CID:256772
PubChem ID:12867025
Update Time:2025-04-19
Benzo[g]phthalazine Chemical and Physical Properties
Names and Identifiers
-
- Benzo[g]phthalazine
- 2,3-Diazaanthracene
- 260-35-5
- DTXSID70511890
- SCHEMBL8606886
-
- Inchi: 1S/C12H8N2/c1-2-4-10-6-12-8-14-13-7-11(12)5-9(10)3-1/h1-8H
- InChI Key: YMRMWSXLJHDGQT-UHFFFAOYSA-N
- SMILES: N1C=C2C=C3C=CC=CC3=CC2=CN=1
Computed Properties
- Exact Mass: 180.06884
- Monoisotopic Mass: 180.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- Density: 1.250±0.06 g/cm3(Predicted)
- Melting Point: 203-204 °C(Solv: ethanol (64-17-5))
- Boiling Point: 436.2±14.0 °C(Predicted)
- PSA: 25.78
Benzo[g]phthalazine Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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